Cas no 943816-63-5 (5-(Aminomethyl)-2-chlorophenol)

• Product Name: 5-(Aminomethyl)-2-chlorophenol
• CAS No: 943816-63-5
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD16999583
• CID: 1091654
• PubChem ID: 45119102
• Update Time: 2025-06-09

5-(Aminomethyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-chlorophenol
• 5-(Aminomethyl)-2-chlorophenol (ACI)
• Y11334
• MFCD16999583
• Phenol, 5-(aminomethyl)-2-chloro-
• 943816-63-5
• SCHEMBL13343744
• AKOS022178202
• BS-18011
• DA-38498
• CS-0157088
• MB25545

• MDL： MFCD16999583
• Inchi： 1S/C7H8ClNO/c8-6-2-1-5(4-9)3-7(6)10/h1-3,10H,4,9H2
• InChI Key： WNCRPZJAKKZECV-UHFFFAOYSA-N
• SMILES： ClC1C(O)=CC(CN)=CC=1

Computed Properties

• Exact Mass: 157.0294416g/mol
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 5-(Aminomethyl)-2-chlorophenol

Introduction to 5-(Aminomethyl)-2-chlorophenol (CAS No. 943816-63-5)

5-(Aminomethyl)-2-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 943816-63-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound features a chlorinated phenolic core linked to an aminomethyl substituent, which endows it with unique reactivity and functionalization possibilities. Such structural attributes make it a valuable intermediate in the development of novel therapeutic agents, particularly in the context of targeting various biological pathways.

The aminomethyl group at the para position relative to the chloro substituent introduces a nucleophilic site that can undergo a wide array of chemical transformations, including condensation reactions, nucleophilic substitutions, and coupling processes. These reactions are pivotal in constructing more complex molecular architectures, thereby facilitating the synthesis of pharmacologically active molecules. The presence of both electron-withdrawing (chloro) and electron-donating (amine) groups within close proximity on the aromatic ring further enhances its synthetic utility, enabling regioselective modifications that are critical for drug design.

In recent years, 5-(Aminomethyl)-2-chlorophenol has been explored as a precursor in the synthesis of bioactive molecules with potential antimicrobial and anti-inflammatory properties. Preliminary studies have highlighted its role in generating derivatives that exhibit inhibitory effects on certain enzymes and receptors implicated in human diseases. For instance, modifications of this scaffold have led to compounds that modulate pathways associated with neurodegenerative disorders, such as Alzheimer's disease, by interfering with aberrant protein aggregation processes. The versatility of 5-(Aminomethyl)-2-chlorophenol in serving as a building block for such derivatives underscores its importance in contemporary drug discovery efforts.

The chlorophenolic moiety inherent in this compound is particularly noteworthy for its reactivity patterns. Chlorine atoms adjacent to phenolic hydroxyl groups often participate in electrophilic aromatic substitution reactions, allowing for further functionalization at other positions on the aromatic ring. This characteristic is exploited in synthetic strategies aimed at creating polyfunctionalized molecules with enhanced binding affinity and selectivity towards biological targets. Moreover, the amine functionality provides an opportunity for hydrogen bonding interactions with biomolecules, which is a key consideration in designing high-affinity ligands for therapeutic applications.

Advances in computational chemistry have further propelled the study of 5-(Aminomethyl)-2-chlorophenol, enabling researchers to predict its behavior in various chemical environments with remarkable precision. Molecular modeling techniques have been employed to elucidate how this compound interacts with enzymes and receptors at an atomic level, providing insights into its mechanism of action and potential side effects. Such simulations are instrumental in guiding experimental efforts by identifying optimal conditions for synthesizing derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry has taken note of the synthetic potential of CAS No. 943816-63-5, incorporating it into libraries of compounds screened for biological activity. High-throughput screening (HTS) campaigns have utilized this scaffold to identify hits that exhibit promising therapeutic effects across multiple disease indications. The success of such initiatives highlights the importance of structurally diverse intermediates like 5-(Aminomethyl)-2-chlorophenol in accelerating drug discovery pipelines.

From a synthetic chemistry perspective, 5-(Aminomethyl)-2-chlorophenol exemplifies an elegant example of how functional group interplay can be leveraged to create molecules with tailored properties. Its ability to undergo diverse transformations while maintaining structural integrity makes it indispensable for chemists engaged in medicinal innovation. As research continues to uncover new applications for this compound, its significance is expected to grow further within both academic and industrial settings.

The development of novel synthetic methodologies tailored to CAS No 943816-63-5 has also contributed to its prominence as a research tool. Transition-metal-catalyzed reactions, for example, have been employed to introduce new functionalities into the aromatic ring or attach different molecular fragments efficiently. These advancements not only streamline access to derivatives but also open up avenues for exploring hitherto uncharted chemical space.

In conclusion,5-(Aminomethyl)-2-chlorophenol (CAS No 943816-63-5) stands as a testament to the power of heterocyclic chemistry in generating molecules with profound biological relevance. Its unique structural features—combining an amine and chloro substituent on a phenolic backbone—endow it with unparalleled synthetic versatility and functional potential. As our understanding of disease mechanisms deepens and new technologies emerge,this compound will undoubtedly continue playing an integral role in shaping future generations of therapeutics.